Chloro(5-methoxy-2-{1-[(4-methoxyphenyl)imino-N]ethyl}phenyl-C)(1,2,3,4,5-pentamethylcyclopentadienyl)iridium(III)

• InChI: InChI=1S/C16H17NO2.C10H15.ClH.Ir/c1-12(13-4-8-15(18-2)9-5-13)17-14-6-10-16(19-3)11-7-14;1-6-7(2)9(4)10(5)8(6)3;;/h4,6-12H,1-3H3;1-5H3;1H;/q-2;;;+3/p-1
• InChI Key: PACNBAZCIOJTPD-UHFFFAOYSA-M
• Canonical SMILES: C[C]1[C]([C]([C]([C]1C)C)C)C.CC(C1=[C-]C=C(C=C1)OC)[N-]C2=CC=C(C=C2)OC.Cl[Ir+2]
• Molecular Formula: C26H32ClIrNO2
• Molecular Weight: 618.2 g/mol
• CAS RN: 1258964-48-5

Description

This compound is a versatile catalyst for reductive amination by hydrogen transfer. It is also used in the acceptorless dehydrogenation of nitrogen heterocycles.

Chemical Reactions Analysis

This compound is known to be a catalyst for greener amine synthesis by transfer hydrogenation of imines. It is also used in the formal anti-Markovnikov hydroamination of terminal olefins.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point between 200-239 °C. It has an empirical formula of C26H31ClIrNO2 and a molecular weight of 617.20.

Scientific Research Applications

Structural Analysis and Synthesis

• Iridium(III) complexes with pentamethylcyclopentadienyl exhibit unique structural properties. For instance, the coordination of η2-bound ligands in these complexes results in specific chelate bite angles, indicating potential for diverse chemical applications (Gorol et al., 2005).
• The synthesis of new pentamethylcyclopentadienyl-rhodium and iridium complexes with chloroquine analogue ligands has been explored. These complexes showed moderate antimalarial activity, highlighting their potential in medicinal chemistry (Ekengard et al., 2016).

Optoelectronic and Photophysical Properties

• Certain iridium(III) complexes, including those with bis[(4-methoxyphenyl)imino]acenaphthene ligands, demonstrate panchromic absorption suitable for solar-energy-harvesting applications (Hasan & Zysman‐Colman, 2012).
• Iridium(III) complexes coordinated via chlorinated ancillary ligand exhibit blue-violet emission, which is relevant for applications in optoelectronics and display technologies (Debnath et al., 2021).

Mechanism of Action

Target of Action

The primary target of Chloro(5-methoxy-2-{1-[(4-methoxyphenyl)imino-N]ethyl}phenyl-C)(1,2,3,4,5-pentamethylcyclopentadienyl)iridium(III) is the amine group in organic compounds . The compound acts as a catalyst in the reductive amination process .

Mode of Action

The compound interacts with its targets through a process known as reductive amination . In this process, an aldehyde or ketone reacts with an amine in the presence of a reducing agent to form a new amine. This compound acts as a catalyst to facilitate this reaction .

Biochemical Pathways

The compound affects the amine synthesis pathway . By acting as a catalyst in the reductive amination process, it facilitates the conversion of aldehydes and ketones to amines, thereby influencing the synthesis of a wide range of bioactive molecules, including neurotransmitters, proteins, and pharmaceuticals .

Pharmacokinetics

The efficiency of the catalytic reaction can be influenced by factors such as temperature, ph, and the presence of other substances .

Result of Action

The result of the compound’s action is the efficient synthesis of amines from aldehydes or ketones . This can have significant effects at the molecular and cellular level, as amines play crucial roles in various biological processes .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the efficiency of the catalytic reaction can be affected by temperature, pH, and the presence of other substances . Therefore, optimal conditions need to be maintained for the compound to exhibit its full catalytic activity .